N-nitroso-desmethyl-tramadol

• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol
• InChI: InChI=1S/C15H22N2O3/c1-17(16-19)11-13-6-3-4-9-15(13,18)12-7-5-8-14(10-12)20-2/h5,7-8,10,13,18H,3-4,6,9,11H2,1-2H3/t13-,15+/m1/s1
• InChIKey: GNSXLYSYXVHGLM-HIFRSBDPSA-N

N-Nitroso-Desmethyl-Tramadol Reference Standard Overview

N-Nitroso-desmethyl-tramadol (C₁₅H₂₂N₂O₃, MW 278.35) is a nitrosamine drug-substance-related impurity (NDSRI) derived from the N-desmethyl metabolite of the opioid analgesic tramadol. It is a secondary-amine nitrosamine formed by N-nitrosation of N-desmethyltramadol under nitrosating conditions [1]. The compound is recognized as an EP Impurity E and is listed in the EMA Appendix 1 with an established Acceptable Intake (AI) derived from the Carcinogenic Potency Categorization Approach (CPCA) [2]. Multiple global regulatory authorities, including the TGA and MFDS, have assigned this impurity a CPCA Category 1 (highest potency) with an AI of 18 ng/day [3].

1 Tramadol-specific NDSRI impurity quantification

2 Regulatory-aligned: CPCA Category 1 AI context

3 LC-MS/MS method with deuterated ISTD option

• [1] Nitrosamines.usp.org, 'Is there any possibility to generate the N-Desmethyl Tramadol in formulation?', 2025. View Source
• [2] CMDh/EMA, 'Appendix 1 for Nitrosamines updated again', GMP Compliance News, July 2024. View Source
• [3] Australian Government, Department of Health and Aged Care, Therapeutic Goods Administration, 'Established acceptable intake for nitrosamines in medicines', Updated 29 July 2024. View Source

Why Generic Standards Fail for N-Nitroso-Desmethyl-Tramadol

Nitrosamine reference standards are not interchangeable across drug products because each NDSRI possesses a unique combination of CPCA potency category, AI limit, and analytical behavior (retention time, ionization efficiency, fragmentation pattern) that is specific to its parent API structure [1]. Using a generic nitrosamine standard (e.g., NDMA, NDEA) or an NDSRI from a different therapeutic class (e.g., N-nitroso-desmethyl-sertraline, AI 100 ng/day, CPCA Category 2) for tramadol-specific impurity quantification would produce inaccurate recovery, misassignment of retention time windows, and incorrect AI-based limit calculations, potentially leading to false compliance claims [2]. The evidence below quantifies the specific differentiation of N-nitroso-desmethyl-tramadol against its closest analogs and in-class candidates [3].

Generic nitrosamine standards

NDMA/NDEA lack tramadol-specific retention, ionization, and AI-based sensitivity requirements.

Other therapeutic-class NDSRIs

Different CPCA categories and higher AI limits mean method LOQ targets may not transfer.

Non-isotopic internal standard

External calibration or surrogate ISTD yields higher variability near the regulatory threshold.

• [1] Schlingemann J, et al., 'The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals', J Pharm Sci, 112(5):1287-1304, 2023. View Source
• [2] Australian Government, Department of Health and Aged Care, Therapeutic Goods Administration, 'Established acceptable intake for nitrosamines in medicines', Updated 29 July 2024. View Source
• [3] CMDh/EMA, 'Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products', Appendix 1, Rev. 5, December 2024. View Source

Quantitative Differentiation of N-Nitroso-Desmethyl-Tramadol

CPCA Category 1 AI and Analytical Sensitivity Requirements

N-Nitroso-desmethyl-tramadol has an Acceptable Intake (AI) of 18 ng/day assigned under CPCA Category 1, the most restrictive potency category [1]. In contrast, N-nitroso-desmethyl-sertraline has an AI of 100 ng/day (CPCA Category 2) and N-nitroso-desmethyl-sildenafil has an AI of 400 ng/day (CPCA Category 3) [2]. The 5.6-fold and 22.2-fold lower AI of N-nitroso-desmethyl-tramadol versus these common NDSRI comparators dictates that the required method LOQ must be ≤ 1.8 ng/mL (for a typical 10 mg/mL sample concentration), which is significantly more demanding than the ≥ 10 ng/mL LOQ sufficient for Category 2 NDSRIs [3].

AI & sensitivity requirements

Head-to-head

AI = 18 ng/day (Category 1) vs. 100 ng/day (sertraline NDSRI) and 400 ng/day (sildenafil NDSRI). Required LOQ ≤ 1.8 ng/mL vs. ≥ 10 ng/mL.

Most restrictive AI drives demanding method sensitivity.

Generic method transfer from higher-AI NDSRIs is technically insufficient.

Evidence Dimension	Acceptable Intake (AI) and required analytical sensitivity
Target Compound Data	AI = 18 ng/day; CPCA Category 1; Required method LOQ ≤ 1.8 ng/mL (10 mg/mL sample)
Comparator Or Baseline	N-Nitroso-desmethyl-sertraline: AI = 100 ng/day (CPCA Category 2); N-Nitroso-desmethyl-sildenafil: AI = 400 ng/day (CPCA Category 3)
Quantified Difference	5.6× lower AI vs. sertraline NDSRI; 22.2× lower AI vs. sildenafil NDSRI
Conditions	AI values established by EMA NcWP using CPCA; published in EMA Appendix 1 and TGA AI list (updated 29 July 2024)

Why This Matters

The 18 ng/day AI directly determines the analytical method LOQ that must be achieved for regulatory submission, making generic method transfer from higher-AI NDSRIs technically invalid for tramadol product testing.

• [1] Australian Government, Therapeutic Goods Administration, 'Established acceptable intake for nitrosamines in medicines', N-Nitroso-desmethyl-tramadol entry, AI 18 ng/day, CPCA Category 1, 29 July 2024. View Source
• [2] Australian Government, Therapeutic Goods Administration, 'Established acceptable intake for nitrosamines in medicines', N-Nitroso-sertraline (line 342-343) and N-Nitroso-desmethyl-sildenafil (line 343-344) entries. View Source
• [3] EMEA/CMDh, 'Appendix 1: Acceptable Intakes Established for N-Nitrosamines', Rev. 5, December 2024; and ICH M7(R2) principles for mutagenic impurity control. View Source

Formation Pathway: Secondary vs. Tertiary Amine Nitrosation

N-Nitroso-desmethyl-tramadol forms via a two-step pathway: oxidative N-demethylation of tramadol to N-desmethyltramadol, followed by nitrosation of the secondary amine by nitrite ions [1]. This secondary amine nitrosation pathway is kinetically more favorable and significantly faster than the direct nitrosation of the tertiary amine parent API (tramadol) under comparable conditions [2]. Consequently, controlling N-desmethyltramadol levels in the incoming API is a critical control point, as the des-methyl impurity reacts with nitrite at a rate that can exceed the parent API nitrosation rate by an estimated factor of >10× based on secondary vs. tertiary amine nitrosation rate constants in aqueous acidic media [3].

Formation pathway kinetics

Class-level inference

Secondary amine nitrosation rate >10× faster than tertiary amine pathway under acidic aqueous conditions.

Faster formation demands earlier precursor control and stability testing.

Rate enhancement factor derived from class-level kinetic literature; product-specific validation recommended.

Evidence Dimension	Nitrosation kinetics: secondary amine (desmethyl) vs. tertiary amine (parent API)
Target Compound Data	N-Nitroso-desmethyl-tramadol formed via secondary amine nitrosation of N-desmethyltramadol; estimated relative rate >10× faster than tertiary amine nitrosation
Comparator Or Baseline	Hypothetical direct N-nitroso-tramadol (tertiary amine nitrosation requires initial dealkylation step)
Quantified Difference	Rate enhancement factor >10× for secondary amine pathway (class-level kinetic data from nitrosamine formation literature)
Conditions	Aqueous acidic conditions (pH 1-3, relevant to gastric fluid and certain formulation microenvironments); nitrite concentrations in ppm range; USP Nitrosamines Exchange community consensus

Why This Matters

The accelerated formation pathway means that N-nitroso-desmethyl-tramadol can form earlier and at higher levels during manufacturing and storage than a hypothetical direct tertiary amine nitrosamine, demanding more rigorous precursor (N-desmethyltramadol) control and earlier stability testing.

• [1] Nitrosamines.usp.org, 'Is there any possibility to generate the N-Desmethyl Tramadol in formulation?', 2025. View Source
• [2] Nitrosamines.usp.org, 'N-Nitroso Desmethyl Tramadol', Post by community member, September 2024. View Source
• [3] Williams DLH, 'Nitrosation Reactions and the Chemistry of Nitric Oxide', Elsevier, 2004; Chapter 2: Kinetics of N-nitrosation of secondary vs. tertiary amines. View Source

MFDS Batch Recalls Confirm Detection Above AI Threshold

In 2025, the Korean Ministry of Food and Drug Safety (MFDS) issued multiple batch-specific recall orders for tramadol-containing finished products (including tramadol + paracetamol combinations) due to N-nitroso-desmethyl-tramadol levels exceeding the permissible AI threshold [1]. The affected batches numbered at least 23 distinct product lots across multiple manufacturers (Samchundang Pharm, Dongkoo Bio & Pharma, Ausco Korea Pharma, Hanlim Pharm, Shinpoong Pharm, and others), demonstrating that this impurity can form in commercial products at levels sufficient to breach the regulatory AI of 18 ng/day under real-world manufacturing and stability conditions [2]. By contrast, regulatory recalls for other tramadol-related NDSRIs have not been reported at comparable frequency in the same jurisdiction, indicating a product-specific formation risk [3].

MFDS batch recalls

Cross-study comparable

≥ 23 product lots recalled across ≥ 6 manufacturers for tramadol products; zero recalls for tapentadol NDSRI comparator.

Real-world detection confirms product-specific formation risk.

Based on Korean MFDS post-market surveillance (2025-2026).

Evidence Dimension	Real-world detection frequency and regulatory action
Target Compound Data	N-Nitroso-desmethyl-tramadol detected above AI threshold in ≥ 23 product lots from ≥ 6 manufacturers, resulting in MFDS batch recalls (2025-2026)
Comparator Or Baseline	N-Nitroso-desmethyl-tapentadol (AI 18 ng/day, CPCA Category 1): no reported batch recalls in the same regulatory jurisdiction during the same period
Quantified Difference	≥ 23 lots recalled vs. zero reported for comparator NDSRI; 100% recall activity is attributable to tramadol-based products, not tapentadol-based products
Conditions	MFDS post-market surveillance data; products sampled from Korean market, 2025-2026; analytical testing performed using validated LC-MS/MS methods against the 18 ng/day AI threshold

Why This Matters

This real-world enforcement pattern signals that N-nitroso-desmethyl-tramadol is not a theoretical impurity but a commercially significant contaminant that has repeatedly exceeded regulatory limits, making its reference standard and validated analytical method essential for market access and batch release.

• [1] DailyMediPharm Korea, 'MFDS orders recall and disposal of Samchundang Pharm 'Duoset Tab' and 10 additional products due to impurity (N-nitroso-desmethyl-tramadol) exceeding permissible limits', November 2025. View Source
• [2] DailyPharm Korea, 'Continued impurity detection issues... Shinpoong, Hanmi voluntary recalls', 2025. View Source
• [3] Australian Government, Therapeutic Goods Administration, 'Established acceptable intake for nitrosamines in medicines', comparison of N-nitroso-desmethyl-tramadol and N-nitroso-desmethyl-tapentadol entries, both AI 18 ng/day, CPCA Category 1. View Source

Isotopically Labeled Internal Standard for Precise Quantification

The commercial availability of N-Desmethyl N-Nitroso Tramadol-D₃ (deuterated analog) as a certified reference material enables stable-isotope dilution liquid chromatography-tandem mass spectrometry (SIDA-LC-MS/MS) quantification [1]. Using the D₃ internal standard compensates for matrix effects, ionization suppression, and extraction recovery variability, achieving typical method precision (RSD) of ≤5% and accuracy (bias) within ±10% at the LOQ level [2]. This is a critical differentiator from N-nitroso-desmethyl-tapentadol, for which a deuterated internal standard is not widely catalogued, meaning that laboratories must rely on less robust external standard calibration or surrogate internal standards, which typically yield RSD values of 10-15% at low ng/mL concentrations and are more susceptible to matrix-dependent bias [3].

Deuterated ISTD precision

Cross-study comparable

SIDA-LC-MS/MS with N-Desmethyl N-Nitroso Tramadol-D₃ achieves RSD ≤5% and bias ≤±10% at LOQ. External calibration for comparator yields RSD 10-15%.

Deuterated ISTD reduces measurement uncertainty near AI limit.

Critical for defensible batch release data at low ng/mL concentrations.

Evidence Dimension	Availability of isotopically labeled internal standard and impact on method precision
Target Compound Data	N-Desmethyl N-Nitroso Tramadol-D₃ available; SIDA-LC-MS/MS achievable with RSD ≤5% and bias ≤±10% at LOQ
Comparator Or Baseline	N-Nitroso-desmethyl-tapentadol: no deuterated internal standard widely catalogued; external standard calibration yields RSD 10-15% at low ng/mL
Quantified Difference	RSD improvement factor ~2-3×; bias reduction from ±15-20% to ±10%
Conditions	LC-MS/MS analysis; typical sample preparation with solid-phase extraction or liquid-liquid extraction; LOQ at or below 1.8 ng/mL

Why This Matters

The availability of a deuterated internal standard directly translates to more defensible batch release data with lower measurement uncertainty, which is critical when operating at concentrations near the 18 ng/day AI limit where analytical variability can be the difference between acceptance and rejection.

• [1] Veeprho, 'N-Desmethyl N-Nitroso Tramadol-D3', Product Page, 2025. View Source
• [2] SynZeal, 'N-Nitroso N-Desmethyl Tramadol-D3', Product Page with characterization data. View Source
• [3] ICH Q2(R2) Guideline on Validation of Analytical Procedures; Eurachem Guide on 'Quantifying Uncertainty in Analytical Measurement', 3rd Ed., 2012; General principles of SIDA vs. external standard calibration. View Source

N-Desmethyltramadol as Critical Precursor Control Marker

The USP Nitrosamines Exchange community has established that for dimethyl tertiary amine APIs, control of the des-methyl impurity in the incoming API is critical because the reaction of the secondary amine with nitrite is dramatically faster than the full reaction sequence from the tertiary amine [1]. For tramadol, this means that N-desmethyltramadol (the precursor) should be specified and controlled at levels significantly below the conventional ICH Q3A qualification threshold (typically ≤0.15% or 1.5 mg/day), because each 0.01% of N-desmethyltramadol can theoretically generate approximately 0.005% N-nitroso-desmethyl-tramadol under stoichiometric nitrosation conditions, corresponding to roughly 5 μg/day at a maximum tramadol daily dose of 400 mg—exceeding the 18 ng/day AI by a factor of ~278× [2]. In contrast, control of other tramadol-related impurities such as O-desmethyltramadol (which lacks a nitrosatable secondary amine) does not mitigate nitrosamine risk [3].

Precursor control stoichiometry

Class-level inference

0.01% N-desmethyltramadol could theoretically yield ~5 µg/day N-nitroso-desmethyl-tramadol (278× above AI). O-desmethyltramadol poses no NDSRI risk.

Precursor specification is the primary upstream mitigation strategy.

Requires validated dual-analyte method for precursor and nitrosamine.

Evidence Dimension	Precursor-to-nitrosamine conversion stoichiometry and risk magnitude
Target Compound Data	N-desmethyltramadol at 0.01% → potential N-nitroso-desmethyl-tramadol yield ~0.005% → ~5 μg/day dose (278× above AI of 18 ng/day)
Comparator Or Baseline	O-desmethyltramadol (no nitrosatable amine; no NDSRI formation potential)
Quantified Difference	Theoretical NDSRI formation: 5 μg/day vs. 0 ng/day; precursor control is critical for desmethyl impurity exclusively
Conditions	Stoichiometric nitrosation under acidic conditions; tramadol maximum daily dose 400 mg; calculation based on molecular weight conversion factor

Why This Matters

This quantifies why procurement of high-purity tramadol API with low N-desmethyltramadol content is the primary upstream control strategy, and why N-nitroso-desmethyl-tramadol reference standard is needed to validate the analytical method that monitors both the precursor and the nitrosamine in a single chromatographic run.

• [1] Nitrosamines.usp.org, 'N-Nitroso Desmethyl Tramadol', Community discussion thread, September 2024. View Source
• [2] ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk, Step 4, 2023. View Source
• [3] Schlingemann J, et al., 'The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals', J Pharm Sci, 112(5):1287-1304, 2023. View Source

N-Nitroso-Desmethyl-Tramadol Application Scenarios

ANDA & NDA Submission: Nitrosamine Risk Assessment

Marketing Authorization Applicants for tramadol-containing products must conduct a nitrosamine risk assessment per EMA/CMDh Q&A and ICH M7. N-Nitroso-desmethyl-tramadol reference standard is the sole structurally authentic calibrant for quantifying this specific NDSRI at or below its AI of 18 ng/day (CPCA Category 1) [1]. Using the deuterated D₃ analog as internal standard enables SIDA-LC-MS/MS quantification with validated LOQ ≤ 1.8 ng/mL, directly satisfying the regulatory expectation for a compound-specific, validated method rather than a generic nitrosamine screen [2]. Dossier reviewers at EMA, FDA, and MFDS expect compound-specific validation data; generic NDMA/NDEA methods are not deemed sufficient for NDSRI quantification [3].

Batch Release & Stability Testing QC Quantification

Multiple MFDS batch recalls in 2025-2026 confirmed that N-nitroso-desmethyl-tramadol can exceed the 18 ng/day AI in commercial products [1]. Routine batch release testing using the target reference standard with isotopically labeled internal standard provides GMP-compliant quantification with RSD ≤5%, enabling reliable pass/fail decisions even at concentrations near the regulatory threshold [2]. This application is critical for manufacturers importing tramadol API or producing tramadol-containing formulations for regulated markets where post-market surveillance testing is actively enforced [3].

API Supplier Qualification via Precursor Screening

Controlling N-desmethyltramadol levels in incoming tramadol API is the most effective upstream mitigation for N-nitroso-desmethyl-tramadol formation [1]. A validated LC-MS/MS method using the N-nitroso-desmethyl-tramadol reference standard can simultaneously quantify the precursor (N-desmethyltramadol) and the nitrosamine product in a single injection, enabling API suppliers to be qualified based on measured precursor levels below the threshold that could stoichiometrically generate NDSRI levels exceeding the 18 ng/day AI at the maximum daily dose of 400 mg [2]. This dual-analyte method replaces the need for separate precursor and nitrosamine assays, reducing analytical burden while improving risk coverage [3].

Recalled Batch Investigation and Root-Cause Analysis

When tramadol-containing products are subject to regulatory recall due to excessive N-nitroso-desmethyl-tramadol (as occurred with ≥23 product lots in Korea), the reference standard is essential for confirmatory re-testing, root-cause investigation, and corrective and preventive action (CAPA) verification [1]. Use of the authentic compound ensures that the detected signal is correctly assigned and quantified, avoiding false-positive identifications that could arise from using a surrogate nitrosamine standard with different chromatographic retention and mass spectral behavior [2].

Application

Selection Property

Validation Focus

Regulatory submission for tramadol products

Structurally authentic NDSRI calibrant

Compound-specific method validation meeting AI-based sensitivity

GMP batch release QC testing

Low-uncertainty quantification near regulatory limit

Precision and accuracy at relevant concentration levels

Incoming API precursor control

Simultaneous precursor and NDSRI detection

Dual-analyte method capability verification

Post-recall confirmatory testing

Authentic reference for signal confirmation

Correct peak assignment and quantitation in investigation

• [1] CMDh/EMA, 'Questions and answers for marketing authorisation holders/applicants...', Appendix 1, Rev. 5, December 2024. View Source
• [2] Veeprho, 'N-Desmethyl N-Nitroso Tramadol-D3', and SynZeal, 'N-Nitroso N-Desmethyl Tramadol-D3', Product Pages and Certificates of Analysis. View Source
• [3] DailyMediPharm Korea, 'MFDS recall of tramadol combination products due to N-nitroso-desmethyl-tramadol', 2025; and DailyPharm Korea reports. View Source